(R)-2-(2-amino-3-(1H-indol-3-yl)propanamido)-2-methylpropanoic acid
Overview
Description
MRZ-99030, also known as EG-030, is an Aβ aggregation modulator potentially for the treatment of glaucoma. MRZ-99030 is a dipeptide that modulates Aβ1-42 aggregation by triggering a non-amyloidogenic aggregation pathway, thereby reducing the amount of intermediate toxic soluble oligomeric Aβ species.
Scientific Research Applications
Antifungal Properties
(R)-2-(2-amino-3-(1H-indol-3-yl)propanamido)-2-methylpropanoic acid has been studied for its antifungal properties. Research using computational peptidology assisted by conceptual density functional theory investigated this compound, among others, for potential antifungal applications. Molecular properties and structures were calculated to understand the chemical reactivity of these peptides. These insights are crucial for drug design processes, particularly in the development of new antifungal agents (Flores-Holguín, Frau, & Glossman-Mitnik, 2019).
Crystal Structure Analysis
The crystal structure of (S)-2-amino-3-(1H-indol-3-yl)propanoic acid has been extensively studied. This research is fundamental in understanding the molecular geometry and potential pharmaceutical applications. The studies focus on amino acids and their role in methylation, detoxification, and antioxidation, which are important in the pharmaceutical and food industries (Li, Liang, & Tai, 2009).
Radiolabeling for Brain Tumor Imaging
The compound has also been explored in the context of radiolabeling for potential use in imaging brain tumors. Specifically, derivatives of this amino acid were synthesized and labeled for positron emission tomography (PET) imaging. Such studies highlight the compound's potential in diagnostic imaging for brain tumors, demonstrating the versatility of this amino acid in medical applications (Yu et al., 2010).
Antibacterial and Antitrypanosomal Activities
Research on marine sponge-derived bacteria revealed the isolation of compounds, including 2-amino-3-(1H-indol-3-yl) propanoic acid, with significant antibacterial and antitrypanosomal activities. This suggests the potential of these compounds in developing new antibacterial and antitrypanosomal drugs (Elsayed et al., 2017).
properties
CAS RN |
1123071-24-8 |
|---|---|
Product Name |
(R)-2-(2-amino-3-(1H-indol-3-yl)propanamido)-2-methylpropanoic acid |
Molecular Formula |
C15H19N3O3 |
Molecular Weight |
289.335 |
IUPAC Name |
2-[[2-amino-3-(1H-indol-3-yl)propanoyl]amino]-2-methylpropanoic acid |
InChI |
InChI=1S/C15H19N3O3/c1-15(2,14(20)21)18-13(19)11(16)7-9-8-17-12-6-4-3-5-10(9)12/h3-6,8,11,17H,7,16H2,1-2H3,(H,18,19)(H,20,21) |
InChI Key |
SHAXSXUDZJSSCN-LLVKDONJSA-N |
SMILES |
CC(C)(C(=O)O)NC(=O)C(CC1=CNC2=CC=CC=C21)N |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MRZ-99030; MRZ 99030; MRZ99030; EG-030; EG030; EG 030 |
Origin of Product |
United States |
Retrosynthesis Analysis
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